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Introduction
NCB-0846 is a potent and selective small molecule inhibitor of TRAF2- and NCK-interacting

kinase (TNIK), a key regulator of the Wnt signaling pathway.[1][2][3][4] Dysregulation of the

Wnt pathway is a critical factor in the development and progression of various cancers,

particularly colorectal cancer.[2][3][5] NCB-0846 has been shown to suppress Wnt-driven

tumorigenesis and induce apoptosis in cancer cells.[1][2][5] Furthermore, NCB-0846 has been

found to block the TGF-β signaling pathway by inhibiting the phosphorylation and nuclear

translocation of SMAD2/3.[1][6] This application note provides a detailed protocol for the

analysis of apoptosis induced by NCB-0846 using flow cytometry with Annexin V and

Propidium Iodide (PI) staining.

Flow cytometry is a powerful technique for quantifying the apoptotic effects of therapeutic

compounds. The Annexin V/PI dual-staining method allows for the differentiation of viable, early

apoptotic, late apoptotic, and necrotic cells based on the externalization of phosphatidylserine

(PS) and membrane integrity.[7][8][9][10] In early apoptosis, PS translocates from the inner to

the outer leaflet of the plasma membrane, where it can be detected by fluorescently labeled

Annexin V.[8][9][10] Propidium iodide is a fluorescent nucleic acid intercalating agent that is

excluded by viable cells with intact membranes but can penetrate the compromised

membranes of late apoptotic and necrotic cells.[7][8]
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Data Presentation
The following table presents hypothetical data from a flow cytometry experiment analyzing

apoptosis in a cancer cell line (e.g., HCT116) treated with varying concentrations of NCB-0846
for 48 hours.

Treatment
Group

Concentration
(µM)

Viable Cells
(%) (Annexin
V- / PI-)

Early
Apoptotic
Cells (%)
(Annexin V+ /
PI-)

Late
Apoptotic/Necr
otic Cells (%)
(Annexin V+ /
PI+)

Vehicle Control

(DMSO)
0 94.5 ± 2.3 3.1 ± 0.8 2.4 ± 0.6

NCB-0846 0.1 85.2 ± 3.1 9.8 ± 1.5 5.0 ± 1.1

NCB-0846 1 62.7 ± 4.5 25.3 ± 3.2 12.0 ± 2.4

NCB-0846 3 35.1 ± 5.2 48.9 ± 4.8 16.0 ± 2.9

Positive Control

(e.g.,

Staurosporine)

1 10.3 ± 2.8 35.7 ± 4.1 54.0 ± 5.5

Signaling Pathway
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Caption: NCB-0846 inhibits TNIK, leading to the suppression of Wnt and TGF-β signaling

pathways, ultimately promoting apoptosis.

Experimental Protocols
Materials and Reagents

Cell Line: A cancer cell line known to have an active Wnt pathway (e.g., HCT116, MDA-MB-

231).[5]

NCB-0846: Prepare a stock solution in DMSO.[1]

Cell Culture Medium: Appropriate for the chosen cell line.

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin Solution

Trypsin-EDTA

Phosphate-Buffered Saline (PBS): Calcium and magnesium-free.

Annexin V-FITC Apoptosis Detection Kit: Containing Annexin V-FITC, Propidium Iodide (PI),

and 10X Binding Buffer.

DMSO (Dimethyl sulfoxide): Vehicle control.

Positive Control for Apoptosis: (e.g., Staurosporine).

Flow Cytometer

Microcentrifuge Tubes

Cell Culture Plates/Flasks

Cell Culture and Treatment
Cell Seeding: Seed the cells in appropriate cell culture plates or flasks and allow them to

adhere and grow to 70-80% confluency.
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Treatment: Treat the cells with varying concentrations of NCB-0846 (e.g., 0.1, 1, 3 µM).

Include a vehicle control (DMSO) and a positive control.

Incubation: Incubate the cells for the desired time period (e.g., 24, 48, or 72 hours) at 37°C in

a humidified incubator with 5% CO2.

Staining Protocol for Adherent and Suspension Cells
Cell Collection (Adherent Cells):

Carefully collect the culture medium, which may contain detached apoptotic cells, into

labeled microcentrifuge tubes.

Wash the adherent cells with PBS.

Trypsinize the adherent cells and add them to their respective collected supernatant.

Cell Collection (Suspension Cells):

Collect the cells from each treatment group into labeled microcentrifuge tubes.

Centrifugation: Centrifuge the cell suspension at 300 x g for 5 minutes at room temperature.

[11]

Washing: Carefully aspirate the supernatant and wash the cells once with cold PBS.

Centrifuge again as in the previous step.

Resuspension: Resuspend the cell pellet in 1X Binding Buffer to a concentration of

approximately 1 x 10^6 cells/mL.[7][11]

Staining:

Transfer 100 µL of the cell suspension to a new microcentrifuge tube.

Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) solution.[7][11]

Incubation: Gently vortex the cells and incubate for 15-20 minutes at room temperature in

the dark.[7][10]
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Final Volume Adjustment: Add 400 µL of 1X Binding Buffer to each tube.[7][10]

Flow Cytometry Analysis
Instrument Setup:

Use unstained cells to set the forward scatter (FSC) and side scatter (SSC) parameters to

gate the cell population of interest.

Use single-stained controls (Annexin V-FITC only and PI only) to set up compensation and

quadrants.[11]

Data Acquisition: Analyze the samples on the flow cytometer immediately (within 1 hour)

after staining.[7]

Data Interpretation:

Quadrant 1 (Q1 - Annexin V- / PI+): Necrotic cells.

Quadrant 2 (Q2 - Annexin V+ / PI+): Late apoptotic cells.

Quadrant 3 (Q3 - Annexin V- / PI-): Viable cells.[10]

Quadrant 4 (Q4 - Annexin V+ / PI-): Early apoptotic cells.

Experimental Workflow
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Caption: Experimental workflow for the analysis of NCB-0846 induced apoptosis using Annexin

V/PI staining and flow cytometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b15608171?utm_src=pdf-body
https://www.benchchem.com/product/b15608171?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/NCB-0846.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5007443/
https://www.asianscientist.com/2016/09/pharma/small-molecule-ncb-0846-colorectal-cancer-wnt-signalling/
https://www.selleckchem.com/products/ncb-0846.html
https://www.researchgate.net/figure/NCB-0846-inhibits-cancer-cell-growth-in-vitro-and-in-vivo-a-ATP-production-of-HCT116_fig1_306941964
https://www.researchgate.net/publication/347195166_Pharmacological_blockage_of_transforming_growth_factor-b_signalling_by_a_Traf2-_and_Nck-interacting_kinase_inhibitor_NCB-0846
https://www.bio-techne.com/resources/protocols-troubleshooting/apoptosis-flow-annexin-v-protocol
https://www.bio-techne.com/resources/protocols-troubleshooting/apoptosis-flow-annexin-v-protocol
https://pmc.ncbi.nlm.nih.gov/articles/PMC4943750/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4943750/
https://www.kumc.edu/documents/flow/Annexin%20V_PI.pdf
https://www.bosterbio.com/blog/post/methods/flow-cytometry-with-annexin-v-pi-staining
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Flow_Cytometry_Analysis_of_Apoptosis_Induced_by_2_3_Dehydrosalannol.pdf
https://www.benchchem.com/product/b15608171#flow-cytometry-analysis-of-apoptosis-after-ncb-0846-treatment
https://www.benchchem.com/product/b15608171#flow-cytometry-analysis-of-apoptosis-after-ncb-0846-treatment
https://www.benchchem.com/product/b15608171#flow-cytometry-analysis-of-apoptosis-after-ncb-0846-treatment
https://www.benchchem.com/product/b15608171#flow-cytometry-analysis-of-apoptosis-after-ncb-0846-treatment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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